3-Chloro-5-fluorobenzoic acid
Cat. No. B1586235
Key on ui cas rn:
25026-64-6
M. Wt: 174.55 g/mol
InChI Key: QFMRANWPGGSNHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:18][N:19]([CH3:20])[CH:21]=[O:22].[Cl:12][C:13]([C:14]([Cl:15])=[O:16])=[O:17].[Cl:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[OH:7])[cH:8][c:9]([F:11])[cH:10]1>>[Cl:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[Cl:12])[cH:8][c:9]([F:11])[cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cc(F)cc(Cl)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(Cl)c1cc(F)cc(Cl)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
